ethyl 3-(4-methoxyphenyl)oxirane-2-carboxylate

• CAS No.: 16546-01-3
• Molecular Formula: C12H14O4
• Molecular Weight: 222.24 g/mol
• IUPAC Name: ethyl 3-(4-methoxyphenyl)oxirane-2-carboxylate
• InChI: InChI=1S/C12H14O4/c1-3-15-12(13)11-10(16-11)8-4-6-9(14-2)7-5-8/h4-7,10-11H,3H2,1-2H3
• InChI Key: VLSGACWGKWLNCR-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1C(O1)C2=CC=C(C=C2)OC

Description

ethyl 3-(4-methoxyphenyl)oxirane-2-carboxylate is an organic compound with the molecular formula C12H14O4 and a molecular weight of 222.24 g/mol . It is a member of the methoxybenzenes family and is commonly used in organic synthesis as a starting material or catalyst . The compound appears as a colorless to pale yellow liquid and is soluble in organic solvents such as ether and alcohol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of ethyl 3-(4-methoxyphenyl)oxirane-2-carboxylate can be achieved through several synthetic routes. One common method involves the reaction of 3-(4-methoxyphenyl)propenol with phenol in the presence of a base to form Oxiranecarboxylic acid, 3-(4-hydroxyphenyl)-, ethyl ester . This intermediate is then oxidized using sodium percarbonate under alkaline conditions . Finally, the product is reacted with hydrogen peroxide in alcohol to yield the target compound .

Industrial Production Methods

In industrial settings, the production of this compound follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and continuous flow systems to ensure efficient production and high yield .

Chemical Reactions Analysis

Types of Reactions

ethyl 3-(4-methoxyphenyl)oxirane-2-carboxylate undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: It can be reduced to form alcohols or alkanes.

Substitution: The compound can undergo nucleophilic substitution reactions to form different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are commonly used.

Substitution: Nucleophiles like amines and thiols are often employed in substitution reactions.

Major Products Formed

Oxidation: Carboxylic acids and ketones.

Reduction: Alcohols and alkanes.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

ethyl 3-(4-methoxyphenyl)oxirane-2-carboxylate has a wide range of applications in scientific research:

Chemistry: It is used as a starting material in the synthesis of complex organic molecules.

Biology: The compound is employed in the study of enzyme-catalyzed reactions and metabolic pathways.

Medicine: It is investigated for its potential therapeutic properties and as a precursor in the synthesis of pharmaceutical compounds.

Industry: The compound is used in the production of polymers, resins, and other industrial chemicals.

Mechanism of Action

The mechanism of action of ethyl 3-(4-methoxyphenyl)oxirane-2-carboxylate involves its interaction with various molecular targets and pathways. The compound can act as an electrophile, reacting with nucleophiles to form covalent bonds . This reactivity is crucial in its role as a catalyst and in the formation of complex organic molecules .

Comparison with Similar Compounds

Similar Compounds

• Oxiranecarboxylic acid, 3-(4-hydroxyphenyl)-, ethyl ester
• 3-(4-Methoxyphenyl)oxirane-2-carboxylic acid ethyl ester
• 2-ethyl 3-(4-methoxyphenyl)oxirane-2-carboxylate

Uniqueness

ethyl 3-(4-methoxyphenyl)oxirane-2-carboxylate is unique due to its specific functional groups and reactivity. The presence of the oxirane ring and the methoxyphenyl group imparts distinct chemical properties, making it a valuable compound in various synthetic and industrial applications .

Synthesis routes and methods

Procedure details

Ethanol free sodium ethoxide was mixed with 200 ml. of toluene and cooled to 0°C. A solution of p-methoxybenzaldehyde, 56.0 g. (0.412 mole), and ethyl chloroacetate, 50.5 g. (0.412 mole), in 200 ml. of toluene was added at such a rate that the temperature remained below 10°C. After stirring at 24°C. for 16 hours, the mixture was washed twice with 400 ml. portions of water and dried over anhydrous sodium sulfate. The solvent was evaporated to give a yellow liquid of about 80% purity (81.2 g.). The liquid solidified on standing at 5°C. and was further purified by washing with a small volume of cold ethanol to give pale yellow crystals of ethyl 3-(4-methoxyphenyl)-2,3-epoxypropionate having a melting point of between 40° and 43°C.